N~1~-{4-[(diethylamino)sulfonyl]phenyl}-N~2~-(3,4-dimethylphenyl)-N~2~-(methylsulfonyl)glycinamide

• IUPAC Name: N-[4-(diethylsulfamoyl)phenyl]-2-(3,4-dimethyl-N-methylsulfonylanilino)acetamide
• InChI: InChI=1S/C21H29N3O5S2/c1-6-23(7-2)31(28,29)20-12-9-18(10-13-20)22-21(25)15-24(30(5,26)27)19-11-8-16(3)17(4)14-19/h8-14H,6-7,15H2,1-5H3,(H,22,25)
• InChI Key: LZDHPCSBGRBRCF-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CC=C(C=C1)NC(=O)CN(C2=CC(=C(C=C2)C)C)S(=O)(=O)C
• Molecular Formula: C21H29N3O5S2
• Molecular Weight: 467.6 g/mol

Description

N~1~-{4-[(diethylamino)sulfonyl]phenyl}-N~2~-(3,4-dimethylphenyl)-N~2~-(methylsulfonyl)glycinamide is a useful research compound. Its molecular formula is C21H29N3O5S2 and its molecular weight is 467.6 g/mol. The purity is usually 95%.
The exact mass of the compound N~1~-{4-[(diethylamino)sulfonyl]phenyl}-N~2~-(3,4-dimethylphenyl)-N~2~-(methylsulfonyl)glycinamide is 467.15486338 g/mol and the complexity rating of the compound is 792. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Novel Insecticides

Sulfonamide derivatives, such as flubendiamide, have shown to be highly active against lepidopterous insect pests, indicating a potential application in agriculture for pest management. The unique chemical structure of these compounds, including sulfonylalkyl groups, contributes to their strong insecticidal activity and safety for non-target organisms (Tohnishi et al., 2005).

Synthesis and Biological Evaluation

The synthesis of novel benzenesulfonamide derivatives has been explored for their in vitro antitumor activity against various cell lines. Studies include comprehensive theoretical and experimental analyses, such as molecular docking and Density Functional Theory (DFT) calculations, to evaluate the potential interaction of these compounds with biological targets (Fahim & Shalaby, 2019).

Prodrug Forms

Research on N-methylsulfonamides has investigated their potential as prodrug forms for sulfonamide groups, particularly in the context of carbonic anhydrase inhibitors. The studies focus on enhancing water solubility and bioavailability through N-acyl derivatives, indicating applications in drug development (Larsen et al., 1988).

Electrophysiological Activity

Investigations into N-substituted imidazolylbenzamides or benzene-sulfonamides have shown significant cardiac electrophysiological activity, suggesting their use in developing treatments for arrhythmias. These studies highlight the potential of sulfonamide derivatives in medical applications related to heart disease (Morgan et al., 1990).

Antimicrobial Activities

Sulfonamide compounds have been synthesized and tested for their antibacterial activity against various microorganisms. The research demonstrates the potential of these compounds in developing new antimicrobial agents, addressing the need for novel treatments against resistant bacteria (Ajani et al., 2012).